3-Chloro-4-cyclopropoxy-5-iodopyridine

• Molecular Formula: C8H7ClINO
• Molecular Weight: 295.50 g/mol
• IUPAC Name: 3-chloro-4-cyclopropyloxy-5-iodopyridine
• InChI: InChI=1S/C8H7ClINO/c9-6-3-11-4-7(10)8(6)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: HGCSHPWCHZMWNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC=C2Cl)I

Description

3-Chloro-4-cyclopropoxy-5-iodopyridine is a halogenated pyridine derivative characterized by a unique substitution pattern: a chlorine atom at position 3, a cyclopropoxy group at position 4, and an iodine atom at position 5. The cyclopropoxy group introduces steric bulk and electronic effects, while the iodine atom serves as a reactive site for cross-coupling reactions (e.g., Suzuki or Ullmann couplings).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-cyclopropoxy-5-iodopyridine typically involves the halogenation of pyridine derivativesThe reaction conditions often include the use of iodinating agents such as iodine or iodotrimethylsilane, and the reactions are usually carried out in the presence of a catalyst like palladium or copper .

Industrial Production Methods

Industrial production of 3-Chloro-4-cyclopropoxy-5-iodopyridine may involve large-scale halogenation and substitution reactions. The process is optimized for high yield and purity, often using continuous flow reactors and automated systems to ensure consistent quality .

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-cyclopropoxy-5-iodopyridine undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the iodine or chlorine atoms are replaced by other functional groups.

Oxidation and Reduction: It can undergo oxidation to form pyridine N-oxides or reduction to form dehalogenated derivatives.

Coupling Reactions: The compound can be used in cross-coupling reactions, such as Suzuki or Heck reactions, to form more complex molecules

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium methoxide, potassium tert-butoxide, and other strong bases.

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid are used.

Reduction: Catalysts such as palladium on carbon (Pd/C) and hydrogen gas are employed

Major Products Formed

Substitution Products: Various substituted pyridines depending on the nucleophile used.

Oxidation Products: Pyridine N-oxides.

Reduction Products: Dehalogenated pyridines

Scientific Research Applications

3-Chloro-4-cyclopropoxy-5-iodopyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule in drug discovery.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and agrochemicals

Mechanism of Action

The mechanism of action of 3-Chloro-4-cyclopropoxy-5-iodopyridine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways or interact with DNA to exert anticancer effects. The exact molecular pathways depend on the specific application and target .

Comparison with Similar Compounds

Structural and Functional Comparisons

The table below compares 3-Chloro-4-cyclopropoxy-5-iodopyridine with structurally related halogenated pyridines, including 2,3,5-Trichloro-4-iodopyridine (referenced in ) and other hypothetical analogs:

Compound Name	Substituents (Position)	Key Features	Applications
3-Chloro-4-cyclopropoxy-5-iodopyridine	Cl (3), cyclopropoxy (4), I (5)	Bulky cyclopropoxy group; iodine as a leaving group	Potential cross-coupling precursor; drug discovery
2,3,5-Trichloro-4-iodopyridine	Cl (2,3,5), I (4)	Multiple chlorines enhance electrophilicity; iodine at position 4	Research-scale synthesis
3-Chloro-4-methoxy-5-iodopyridine	Cl (3), methoxy (4), I (5)	Methoxy group reduces steric hindrance vs. cyclopropoxy	Hypothetical: Electronics or catalysis

Key Observations :

• Substituent Position Effects : In 2,3,5-Trichloro-4-iodopyridine, the iodine at position 4 and chlorines at 2,3,5 create a highly electrophilic core, suitable for nucleophilic substitution. In contrast, the iodine at position 5 in 3-Chloro-4-cyclopropoxy-5-iodopyridine may favor regioselective coupling reactions .
• Scalability: highlights that 2,3,5-Trichloro-4-iodopyridine is available in multi-kilogram batches, suggesting established industrial synthesis routes. No such data is provided for the target compound, implying it may remain a niche research material.